Cas no 407-38-5 (2,2,2-Trifluoroethyl trifluoroacetate)

• Product Name: 2,2,2-Trifluoroethyl trifluoroacetate
• CAS No: 407-38-5
• MF: C₄H₂F₆O₂
• MW: 196.047902584076
• MDL: MFCD00000418
• CID: 82280
• PubChem ID: 67888
• Update Time: 2025-05-17

2,2,2-Trifluoroethyl trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl trifluoroacetate
• 2,2,2-trifluoroethyl 2,2,2-trifluoroacetate
• Trifluoroacetic Acid 2,2,2-Trifluoroethyl Ester
• trifluoro-acetic acid 2,2,2-trifluoro-ethyl ester
• Acetic acid, trifluoro-, 2,2,2-trifluoroethyl ester
• ZKUJOCJJXCPCFS-UHFFFAOYSA-N
• Trifluoroacetic acid trifluoroethyl ester
• 2,2,2-trifluoroethyltrifluoroacetate
• PubChem12623
• CF3CO2CH2CF3
• CF3C(O)OCH2CF3
• trifluoroethyl trifluoroacetate
• KSC496E0R
• 2800AE
• SBB091941
• 407-38-5
• AKOS005207047
• 2,2,2-Trifluoroethyl trifluoroacetate; Trifluoroacetic acid 2,2,2-trifluoroethyl ester
• NS00030837
• FT-0609042
• 2,2,2-Trifluoroethyl trifluoroacetate, >=98%
• T1697
• ethanol, 2,2,2-trifluoro-, trifluoroacetate
• D92502
• UNII-Z64US2QA96
• SCHEMBL668270
• MFCD00000418
• EN300-256600
• ACETIC ACID, 2,2,2-TRIFLUORO-, 2,2,2-TRIFLUOROETHYL ESTER
• SY048815
• CS-0016323
• DTXSID30193676
• Z64US2QA96
• EINECS 206-985-5
• FS-4383
• DTXCID70116167
• 2,2,2-Trifluoroethyl 2,2,2-Trifluoroacetate; 2,2,2-Trifluoroethyl Trifluoroacetate; Trifluoroacetic Acid 2,2,2-trifluoroethyl Ester; Trifluoroethyl Trifluoroacetate
• ACETIC ACID,TRIFLUORO, 2,2,2TRIFLUOROETHYL ESTER
• 2,2,2-Trifluoroethyl trifluoroacetate

• MDL： MFCD00000418
• Inchi： 1S/C4H2F6O2/c5-3(6,7)1-12-2(11)4(8,9)10/h1H2
• InChI Key： ZKUJOCJJXCPCFS-UHFFFAOYSA-N
• SMILES： FC(COC(C(F)(F)F)=O)(F)F
• BRN： 1783427

Computed Properties

• Exact Mass: 195.99600
• Monoisotopic Mass: 195.995899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.464 g/mL at 25 °C(lit.)
• Melting Point: -65 °C
• Boiling Point: 55 °C(lit.)
• Flash Point: Fahrenheit: 32 ° f
  Celsius: 0 ° c
  
• Refractive Index: n20/D 1.277(lit.)
• PSA: 26.30000
• LogP: 1.65420
• Solubility: Not determined
• Vapor Pressure: 3.34 psi ( 20 °C)

2,2,2-Trifluoroethyl trifluoroacetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H302+H312+H332-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S16; S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R34
• HazardClass：3
• PackingGroup：II
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2,2,2-Trifluoroethyl trifluoroacetate

Recent Advances in the Application of 2,2,2-Trifluoroethyl Trifluoroacetate (CAS 407-38-5) in Chemical and Biomedical Research

2,2,2-Trifluoroethyl trifluoroacetate (CAS 407-38-5) has emerged as a versatile reagent in modern chemical and biomedical research due to its unique trifluoromethylation properties and stability under various reaction conditions. Recent studies have highlighted its applications in pharmaceutical synthesis, material science, and as a key intermediate in the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its mechanistic roles, synthetic utility, and potential biomedical applications.

A 2023 study published in the Journal of Fluorine Chemistry demonstrated the efficacy of 2,2,2-trifluoroethyl trifluoroacetate as a trifluoromethylating agent in the synthesis of fluorinated pyrimidines, which are critical scaffolds in antiviral and anticancer drug development. The researchers utilized NMR spectroscopy and X-ray crystallography to confirm the structural integrity of the synthesized compounds, showcasing the reagent's ability to introduce fluorine atoms with high regioselectivity. This advancement addresses previous challenges in fluorination reactions, such as low yields and byproduct formation.

In the field of material science, a breakthrough application was reported in ACS Applied Materials & Interfaces, where 2,2,2-trifluoroethyl trifluoroacetate was employed as a surface modifier for biomedical implants. The compound's trifluoroacetate groups were found to enhance the hydrophobicity and biocompatibility of titanium surfaces, reducing protein adsorption and bacterial adhesion by 78% compared to untreated controls. This discovery has significant implications for preventing implant-associated infections and improving patient outcomes in orthopedic and dental applications.

Recent pharmacokinetic studies have explored the metabolic fate of 2,2,2-trifluoroethyl trifluoroacetate derivatives in mammalian systems. A 2024 paper in Drug Metabolism and Disposition revealed that the compound's metabolites exhibit favorable blood-brain barrier penetration, making them promising candidates for central nervous system-targeted therapies. The study employed LC-MS/MS analysis to track the distribution of radiolabeled derivatives in rodent models, providing crucial data for future drug development efforts.

The safety profile of 2,2,2-trifluoroethyl trifluoroacetate has been rigorously evaluated in recent toxicological assessments. A comprehensive study published in Chemical Research in Toxicology (2023) established an LD50 of 1250 mg/kg in rats, with no observed genotoxic effects at therapeutic concentrations. These findings support the compound's potential for scaled-up pharmaceutical applications while highlighting the importance of proper handling procedures due to its moderate acute toxicity.

Looking forward, several research groups are investigating the use of 2,2,2-trifluoroethyl trifluoroacetate in continuous flow chemistry systems to improve reaction efficiency and scalability. Preliminary results presented at the 2024 International Symposium on Fluorine Chemistry suggest that microreactor technology can enhance yield by up to 40% while reducing solvent consumption, addressing key sustainability challenges in pharmaceutical manufacturing.